![molecular formula C19H12F4N2O4 B250956 N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide](/img/structure/B250956.png)
N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide, also known as TFB-TAM, is a novel small molecule inhibitor that has gained significant attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to have a wide range of applications in scientific research, particularly in the field of cancer research. It has been found to inhibit the growth and proliferation of cancer cells by targeting specific proteins and enzymes involved in cell signaling pathways. This compound has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and inflammatory bowel disease.
Mechanism of Action
N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide works by inhibiting the activity of specific proteins and enzymes involved in cell signaling pathways. It blocks the binding of these proteins to their respective receptors, thereby preventing the activation of downstream signaling pathways. This ultimately leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which is important for preventing metastasis. This compound has also been shown to have anti-inflammatory effects and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide is its high specificity for certain proteins and enzymes, which makes it a valuable tool for studying specific signaling pathways in cells. It is also relatively easy to synthesize and has a long shelf life. However, one limitation is that it can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide. One area of interest is the development of new derivatives of this compound that may have improved potency or selectivity for specific targets. Another area of interest is the development of new drug delivery systems that can improve the bioavailability and efficacy of this compound in vivo. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
N-{4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl}-2-furamide can be synthesized using a multi-step process that involves the reaction of 2,3,5,6-tetrafluoro-4-methoxybenzoic acid with 4-aminophenol to form an intermediate compound. This intermediate is then reacted with 2-furoic acid chloride to yield this compound. The synthesis method has been optimized to improve the yield and purity of the final product.
Properties
Molecular Formula |
C19H12F4N2O4 |
---|---|
Molecular Weight |
408.3 g/mol |
IUPAC Name |
N-[4-[(2,3,5,6-tetrafluoro-4-methoxybenzoyl)amino]phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C19H12F4N2O4/c1-28-17-15(22)13(20)12(14(21)16(17)23)19(27)25-10-6-4-9(5-7-10)24-18(26)11-3-2-8-29-11/h2-8H,1H3,(H,24,26)(H,25,27) |
InChI Key |
KVUNDLUZGWMUCN-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3)F)F |
Canonical SMILES |
COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.